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Compound of Interest

Compound Name: 2-Butylcyclohexanol

Cat. No.: B1329857

2-Butylcyclohexanol is an alcohol used as an intermediate and solvent in various chemical
syntheses and as a fragrance ingredient.[1] The term "2-Butylcyclohexanol" can refer to
several isomers, including 2-sec-butylcyclohexanol and 2-tert-butylcyclohexanol, each with
potentially distinct physical and toxicological properties. Given the structural similarities, a
comprehensive safety protocol must consider the shared hazards of this chemical family while
being mindful of isomer-specific data. This guide provides drug development professionals,
researchers, and scientists with a framework for handling 2-Butylcyclohexanol safely,
grounded in an understanding of its chemical characteristics and potential health effects. The
core principle is the minimization of exposure through a combination of engineering controls,
administrative policies, and appropriate personal protective equipment.

Section 1: Hazard Identification and Classification

The primary hazards associated with 2-Butylcyclohexanol isomers involve irritation to the skin
and eyes, with potential for respiratory irritation and harm if inhaled or swallowed.[2][3][4][5]
The Globally Harmonized System (GHS) provides a basis for classifying these hazards.

Routes of Exposure:

o Dermal Contact: Direct contact with the liquid can cause skin irritation.[2][3] The chemical's
properties allow it to potentially be absorbed through the skin, making prolonged contact a
concern.
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e Ocular Contact: Splashes pose a significant risk, with the potential to cause serious eye
irritation.[1][5][6][7]

 Inhalation: While the vapor pressure is relatively low at room temperature, heating the
substance or generating aerosols can create an inhalation hazard, potentially leading to
respiratory tract irritation.[2][3][4]

 Ingestion: Accidental ingestion can cause gastrointestinal irritation and may be harmful.[2][3]

[4]

Table 1: GHS Hazard Classification for 2-Butylcyclohexanol Isomers

Hazard Class Classification Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [2]
swallowed
Acute Toxicity, H332: Harmful if
) Category 4 ) [2]
Inhalation inhaled
Skin H315: Causes skin
: - Category 2 N [2][3]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2/ 2A N [L1[5106]1[7]
Damage/Irritation eye irritation
Specific Target Organ H335: May cause
- Category 3 : o [21[3]
Toxicity respiratory irritation
Aquatic Hazard H402: Harmful to
Category 3 o [7]
(Acute) aquatic life

Section 2: Physical and Chemical Properties

Understanding the physicochemical properties of 2-Butylcyclohexanol is fundamental to
implementing effective safety measures. The high flash point, for instance, indicates that it is a
combustible liquid rather than a flammable one, meaning it requires heating before it can ignite.
[5][8][9] Its low water solubility and vapor pressure are also key considerations for spill cleanup
and inhalation risk assessment.[8][10]
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Table 2: Physicochemical Data for 2-Butylcyclohexanol Isomers

2-sec- 2-tert- 2-

Property Butylcyclohex Butylcyclohex  Butylcyclohex  Source(s)
anol anol anol

Molecular
C10H200 C10H200 C10H200 [61[81[9]

Formula

Molecular Weight  156.27 g/mol 156.27 g/mol 156.27 g/mol [6][81111]

o White crystalline
Appearance Liquid ] - [1][2]
solid
» ] 219 °C @ 760 110-115°C @ 2179 °C @ 760

Boiling Point [71[81[9]

mmHg 20 hPa mmHg
] 79 °C (closed
Flash Point 88.5°C 87.9°C (81191
cup)
_ 0.902 g/mL @ 25

Density 0.908 g/cm? oc 0.897 g/cm3 [819]
0.0257 mmHg @ 2.01 hPa @ 65

Vapor Pressure - [718]
25°C °C

. 0.264 g/L @ 20
Water Solubility Low - [2][7]

°C

Section 3: Engineering Controls and Safe Handling
Practices

A proactive approach to safety prioritizes engineering and administrative controls to minimize
exposure, with personal protective equipment serving as the final barrier.

Hierarchy of Controls: The most effective safety strategy involves a multi-layered approach.
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Hierarchy of Controls for Chemical Safety

Elimination
(Remove the hazard)

Engineering Controls

(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Required PPE Ensemble
Chemical Splash Goggles Lab Coat Chemical-Resistant Gloves Full-Length Trousers
(EN166 or ANSI 787.1) (Long-sleeved, closed) (e.g., Nitrile, Neoprene) & Closed-Toe Shoes
+
\ 4
Face Shield Protected
(for splash risk) User
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Caption: Standard PPE for handling 2-Butylcyclohexanol.
Detailed PPE Protocol:

o Eye/Face Protection: Wear chemical safety goggles that provide a complete seal around the
eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN 166. [2][4][5]
[12]When handling larger volumes or when there is a significant risk of splashing, a face
shield must be worn in addition to goggles. [13][12]2. Skin Protection:

o Gloves: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally suitable
for incidental contact. [2][12]It is critical to inspect gloves before each use and remove
them promptly and properly if contaminated. Thin disposable gloves provide a contact
barrier only and must be discarded immediately upon suspected contamination. [13] *
Clothing: A flame-resistant lab coat that fastens securely, long trousers, and fully enclosed,
non-perforated shoes are required to protect the skin. [2]3. Respiratory Protection: Under
conditions of normal use with adequate engineering controls (i.e., in a chemical fume
hood), respiratory protection is not typically required. [2]If engineering controls are
insufficient or during a large-scale spill, a NIOSH-approved respirator with an organic
vapor cartridge may be necessary. [2][4]

Section 5: Storage and Disposal Procedures

Storage Protocol:

» Container: Keep the chemical in its original, tightly closed container. [2][3][4][14]2. Location:
Store in a cool, dry, and well-ventilated area designated for chemical storage. [4][5][14]3.
Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases. [5][7] Waste Disposal Protocol:

o Classification: 2-Butylcyclohexanol and any materials contaminated with it (e.g., absorbent
pads, gloves, paper towels) must be handled as hazardous waste.

o Collection: Collect waste in a clearly labeled, sealed, and appropriate hazardous waste
container.
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» Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in
strict accordance with all local, state, and federal regulations. [2][3][15][14]Do not pour down
the drain. [14]

Section 6: Emergency Procedures

Rapid and correct response to an exposure or spill is critical to mitigating harm.
First-Aid Measures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention. [2][3][4][5]* Skin Contact: Remove all contaminated clothing
immediately. Wash the affected skin area thoroughly with soap and plenty of water for at
least 15 minutes. If skin irritation persists, seek medical attention. [2][3][4]* Inhalation: Move
the affected person to fresh air. If breathing is difficult or they are not breathing, provide
artificial respiration. Seek medical attention if symptoms develop or persist. [2][3][4]*
Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Give 1-2 glasses
of water to drink. Never give anything by mouth to an unconscious person. Seek immediate
medical attention. [2][3][4] Spill Response Protocol:

The following flowchart outlines the procedure for managing a small-scale laboratory spill. For
large spills, evacuate the area and contact the institution's emergency response team.
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Caption: Flowchart for responding to a minor laboratory spill.
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Conclusion

The safe handling of 2-Butylcyclohexanol in a research environment is predicated on a
thorough understanding of its hazards and the diligent application of established safety
protocols. By implementing robust engineering controls, adhering to safe work practices, and
consistently using the correct personal protective equipment, researchers can effectively
minimize their risk of exposure. In the event of an emergency, the structured response
procedures outlined in this guide provide a clear path to mitigating harm. A proactive and
informed safety culture is the cornerstone of a secure and productive laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Page loading... [guidechem.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.com [fishersci.com]

. 2-tert-Butylcyclohexanol | CLOH200 | CID 26068 - PubChem [pubchem.ncbi.nlm.nih.gov]
. sigmaaldrich.com [sigmaaldrich.com]

. lookchem.com [lookchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Page loading... [wap.guidechem.com]

¢ 10. sigmaaldrich.com [sigmaaldrich.com]

e 11. 2-sec-Butylcyclohexanol | CL0H200 | CID 94828 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 12. mcrsafety.com [mcrsafety.com]

e 13. Article - Laboratory Safety Manual - ... [policies.unc.edu]

e 14. merckmillipore.com [merckmillipore.com]

e 15. cdn.chemservice.com [cdn.chemservice.com]

¢ To cite this document: BenchChem. [Introduction: Understanding 2-Butylcyclohexanol and Its
Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329857#health-and-safety-data-for-2-
butylcyclohexanol-handling-in-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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